![molecular formula C16H15ClN4O3S B3929436 4-chloro-N-[({2-[(4-nitrophenyl)amino]ethyl}amino)carbonothioyl]benzamide](/img/structure/B3929436.png)
4-chloro-N-[({2-[(4-nitrophenyl)amino]ethyl}amino)carbonothioyl]benzamide
Overview
Description
4-chloro-N-[({2-[(4-nitrophenyl)amino]ethyl}amino)carbonothioyl]benzamide, also known as CNECB, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a thioamide derivative of benzamide and is known to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-chloro-N-[({2-[(4-nitrophenyl)amino]ethyl}amino)carbonothioyl]benzamide is not fully understood, but studies have suggested that it acts by inhibiting the activity of various enzymes and proteins that are involved in cancer cell growth and proliferation. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-tumor properties. Studies have also suggested that this compound may have potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-chloro-N-[({2-[(4-nitrophenyl)amino]ethyl}amino)carbonothioyl]benzamide in scientific research is its potent anti-cancer activity. However, there are also some limitations associated with its use. For example, this compound is a relatively complex compound that requires specialized equipment and expertise to synthesize and purify. In addition, its use in laboratory experiments may be limited by its toxicity and potential side effects.
Future Directions
There are several future directions that could be explored in the study of 4-chloro-N-[({2-[(4-nitrophenyl)amino]ethyl}amino)carbonothioyl]benzamide. One potential area of research is the development of more efficient synthesis methods that could make the compound more accessible for scientific research. Another area of research could be the identification of the specific proteins and enzymes that are targeted by this compound, which could help to better understand its mechanism of action. Additionally, studies could be conducted to investigate the potential applications of this compound in the treatment of other diseases beyond cancer.
Scientific Research Applications
4-chloro-N-[({2-[(4-nitrophenyl)amino]ethyl}amino)carbonothioyl]benzamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer therapy. Studies have shown that this compound exhibits potent anti-cancer activity against various types of cancer cells, including breast cancer, prostate cancer, and lung cancer.
properties
IUPAC Name |
4-chloro-N-[2-(4-nitroanilino)ethylcarbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN4O3S/c17-12-3-1-11(2-4-12)15(22)20-16(25)19-10-9-18-13-5-7-14(8-6-13)21(23)24/h1-8,18H,9-10H2,(H2,19,20,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVJVQCCENFOCJC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC(=S)NCCNC2=CC=C(C=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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